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Compound of Interest

Compound Name: DBPR116

Cat. No.: B15620305

Disclaimer: No specific Safety Data Sheet (SDS) for DBPR116 is publicly available at this time.
The following guidance is based on best practices for handling potent, novel pharmaceutical
compounds in a research and development setting. A comprehensive, site-specific risk
assessment should be conducted by qualified personnel before handling this substance.

DBPR116 has been identified as a prodrug of BPRMU191, developed by the Institute of
Biotechnology and Pharmaceutical Research (IBPR) in Taiwan.[1] It is a novel antagonist-to-
agonist allosteric modifier of the mu-opioid receptor (MOR) and is under investigation as a
potentially safer opioid analgesic.[1][2][3] As a potent bioactive molecule, DBPR116 should be
handled with a high degree of caution to minimize exposure.

Personal Protective Equipment (PPE)

Given the lack of specific hazard data, a conservative approach to PPE is warranted. The
primary routes of exposure to consider for a powdered substance are inhalation, dermal
contact, and ingestion. The following table summarizes the recommended PPE for handling
DBPR116.
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Protection Type

Recommended Equipment

Purpose

Respiratory Protection

NIOSH-approved N95 or
higher-rated respirator (e.qg.,
P100)

To prevent inhalation of

airborne particles.

Eye and Face Protection

Chemical splash goggles and

a face shield

To protect eyes and face from
splashes and airborne

particles.

Hand Protection

Double-gloving with
compatible chemical-resistant

gloves (e.g., nitrile)

To prevent skin contact. Check
manufacturer's data for

chemical compatibility.

Body Protection

Disposable lab coat or

coveralls with tight-fitting cuffs

To protect skin and personal

clothing from contamination.

Foot Protection

Closed-toe shoes and

disposable shoe covers

To prevent contamination of
personal footwear and

subsequent spread.

Experimental Protocols: PPE Selection and Use

Workflow

The selection and use of appropriate PPE is a critical step in safely handling any chemical. The

following workflow outlines the decision-making process for ensuring adequate protection when

working with DBPR116.
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Caption: PPE Selection and Use Workflow for DBPR116.
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Disposal Plan

Proper disposal of DBPR116 and all contaminated materials is crucial to prevent environmental
contamination and accidental exposure. The following plan outlines the general steps for
disposal. All waste must be handled in accordance with local, state, and federal regulations.

Operational Plan:

o Segregation: All waste contaminated with DBPR116, including unused product,
contaminated PPE, and cleaning materials, must be segregated from general laboratory
waste.

» Containment: Contaminated solid waste should be placed in a clearly labeled, sealed, and
puncture-resistant container. Liquid waste containing DBPR116 should be collected in a
labeled, sealed, and compatible container.

o Labeling: All waste containers must be clearly labeled with the contents (e.g., "DBPR116
Waste"), the associated hazards (e.g., "Potent Compound"), and the date of accumulation.

o Storage: Waste containers should be stored in a designated, secure area away from
incompatible materials.

» Disposal: Arrangements should be made with a licensed hazardous waste disposal company
for the final disposal of the material, likely through incineration at a permitted facility.

The following diagram illustrates the logical flow of the disposal plan.
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Caption: Disposal Plan Workflow for DBPR116.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
DBPR116]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15620305#personal-protective-equipment-for-
handling-dbpr116]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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